Cas no 1443307-23-0 (2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone)

• Product Name: 2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone
• CAS No: 1443307-23-0
• MDL: MFCD22373581
• CID: 5189979
• Update Time: 2025-06-08

2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone

• MDL： MFCD22373581
• Inchi： 1S/C8HF4O6/c9-1-2(13)4(15)7(18,5(16)3(1)14)6(17)8(10,11)12/h1H
• InChI Key： PLQJARXYVWAAST-UHFFFAOYSA-N
• SMILES： C(=O)(C1(=O)C(=O)C(=O)C(F)C(=O)C1=O)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7

Additional information on 2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone

Introduction to 2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone (CAS No. 1443307-23-0)

2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1443307-23-0, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The structural motif of this ketone, featuring a trifluoromethyl group and a fluoro-substituted pentoxyphenyl moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The trifluoromethyl group (–CF₃) is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding interactions with biological targets and improve pharmacokinetic profiles. Its electron-withdrawing nature and steric bulk contribute to increased metabolic stability and reduced susceptibility to oxidative degradation. In contrast, the fluoro-substituted pentoxyphenyl part of the molecule introduces additional layers of complexity, including potential hydrogen bonding interactions and altered electronic distributions that can influence receptor binding. The combination of these structural features makes 2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone a compelling scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such fluorinated compounds with greater precision. Studies indicate that molecules containing the trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone core exhibit potential interactions with enzymes and receptors involved in critical biological pathways. For instance, computational docking studies have suggested that this compound may bind to targets associated with inflammation and immune modulation. These findings align with emerging research trends that highlight the therapeutic potential of fluorinated aromatic ketones in managing chronic inflammatory diseases.

In parallel, experimental investigations have begun to unravel the mechanistic aspects of how 1443307-23-0 influences biological systems. Preliminary in vitro assays have demonstrated that this compound can modulate the activity of certain enzymes by affecting their conformational dynamics. The presence of both fluorine atoms appears to play a crucial role in stabilizing specific enzyme-substrate interactions, thereby altering catalytic efficiency. Such observations are particularly relevant in the context of developing enzyme inhibitors for therapeutic applications.

The synthetic pathways for preparing CAS No. 1443307-23-0 have also seen considerable refinement. Modern synthetic methodologies leverage transition metal catalysis and palladium-mediated cross-coupling reactions to construct the complex aromatic framework efficiently. These advances not only improve yield but also allow for greater functionalization at multiple positions within the molecule. This flexibility is essential for optimizing pharmacological properties through structure-activity relationship (SAR) studies.

One particularly intriguing aspect of 2,2,2-trifluoro-1-(4-fluoro-2-pentoxyphenyl)ethanone is its potential role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in constructing heterocyclic derivatives that exhibit enhanced biological activity. For example, modifications at the pentoxyphenyl ring have led to compounds with improved binding affinities for specific protein targets. Such derivatives are being evaluated for their efficacy in preclinical models of neurological disorders and cancer.

The impact of fluorine substitution on the electronic properties of aromatic systems is another area where this compound provides valuable insights. Fluorine atoms are known to deshield adjacent protons through hyperconjugation and induction effects, which can be exploited in NMR spectroscopy for structural elucidation. Additionally, the unique electronic environment created by fluorine substitution influences charge distribution across the molecule, potentially enhancing interactions with polar or charged residues in biological targets.

As interest in fluorinated compounds continues to grow, so does the need for sustainable synthetic strategies that minimize waste and hazardous byproducts. Green chemistry principles are being increasingly applied to the synthesis of CAS No 1443307-23-0, with an emphasis on using renewable feedstocks and catalytic systems that reduce energy consumption. Such efforts not only align with environmental regulations but also enhance the economic viability of producing these valuable intermediates at scale.

The future directions for research on 1443307-23-0 include exploring its potential as an antiviral or antibacterial agent. Preliminary data suggest that its structural features may disrupt viral replication mechanisms or inhibit bacterial enzymes critical for survival. These findings warrant further investigation into its applications as an alternative therapeutic option against resistant pathogens.

In conclusion,CAS No 1443307-23-0, or (4-fluoro-pentoxyphenyl)(trifluoromethyl)acetophenone, represents a fascinating example of how strategic molecular design can yield compounds with significant therapeutic promise. Its unique structural features—comprising both electron-withdrawing trifluoromethyl groups and electronically rich fluoro-substituted pentoxyphenyl moieties—make it a versatile scaffold for drug discovery efforts across multiple therapeutic areas.